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Get Quote

This guide provides an in-depth exploration of the essential physicochemical characteristics of
a-Amylcinnamaldehyde (ACA), a widely utilized aromatic aldehyde in the fragrance and flavor
industries. This document is intended for researchers, scientists, and professionals in drug
development, offering a detailed overview of its chemical identity, physical properties, and the
analytical methodologies crucial for its characterization. Our focus is on the practical application
of scientific principles, ensuring a thorough understanding of the causality behind experimental
choices and the integrity of the presented data.

Compound Identification and Chemical Structure

a-Amylcinnamaldehyde, systematically named 2-benzylideneheptanal, is a synthetic
fragrance ingredient prized for its characteristic floral, jasmine-like scent.[1] It exists as a
mixture of (E) and (Z) isomers, with the (E)-isomer being the most common.[2] For clarity and
consistency, this guide will primarily refer to the properties of the isomeric mixture, unless
specified otherwise.
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A foundational understanding of its molecular architecture is paramount for interpreting its
physical behavior and spectral data.

Caption: Molecular Structure of a-Amylcinnamaldehyde.

Table 1. Compound Identification

Identifier Value Source

Chemical Name 2-Benzylideneheptanal [1]

a-Amylcinnamaldehyde, Amyl
Synonyms ) ) [1]
cinnamal, Jasminal

CAS Number 122-40-7 [1]
Molecular Formula C14H180 [2]
Molecular Weight 202.29 g/mol [2]
) Typically a mixture of (E) and
Isomeric Form ) [2]
(2) isomers

Core Physicochemical Properties

The physicochemical properties of a compound are fundamental to its application, dictating its
behavior in various matrices and its environmental fate. The following table summarizes the
key properties of a-Amylcinnamaldehyde.

Table 2: Physicochemical Properties of a-Amylcinnamaldehyde
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Property Value Source
Appearance Pale yellow to yellow, oily liquid  [3]
Odor Floral, reminiscent of jasmine [1]
Boiling Point 287-290 °C at 101.3 kPa [4]
Melting Point <0°C [3]
Density 0.97 g/mL at 25 °C [3]
Refractive Index (n20/D) 1.557 [3]
Vapor Pressure 0.133 Paat 25 °C [3]

Insoluble (5.77 g/L as
Water Solubility determined by the flask [5]
method)

e . Soluble in alcohol and most
Solubility in Organic Solvents ] [3]
organic solvents

logP (Octanol-Water Partition
o 2.498 at 25 °C [3]
Coefficient)

Experimental Protocols for Physicochemical
Characterization

To ensure the generation of reliable and reproducible data, standardized methodologies are
imperative. The following section details the experimental protocols for determining key
physicochemical parameters, grounded in the OECD Guidelines for the Testing of Chemicals.

Determination of Boiling Point (OECD Guideline 103)

The boiling point is a critical parameter for assessing the volatility and potential for atmospheric
dispersion of a substance. The ebulliometer method, as described in OECD Guideline 103, is a
robust technique for this determination.[4][6]

Experimental Workflow: Boiling Point Determination (Ebulliometer Method)
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Preparation

(Place a-Amylcinnamaldehyde in the ebulliometer)

l

(Add boiling chips to ensure smooth boiling)

Measurement

(Heat the ebulliometer gently)

:

G{ecord the temperature at which the liquid and vapor are in equilibrium)

:

(Correct the observed boiling point to standard pressure (101.3 kPa))

Click to download full resolution via product page
Caption: Workflow for Boiling Point Determination.
Step-by-Step Methodology:

o Apparatus Setup: An ebulliometer equipped with a condenser and a calibrated thermometer
IS used.

o Sample Preparation: A sample of a-Amylcinnamaldehyde is introduced into the
ebulliometer, along with boiling chips to prevent bumping.

e Heating and Equilibration: The sample is heated, and the temperature is monitored. The
boiling point is the temperature at which a steady reflux is observed, indicating that the liquid
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and vapor phases are in equilibrium.

o Data Recording and Correction: The temperature is recorded, along with the ambient
atmospheric pressure. The observed boiling point is then corrected to standard atmospheric
pressure using the Sidney-Young equation.

Causality: The choice of the ebulliometer method is predicated on its accuracy for pure
substances. The gradual heating and observation of a stable reflux ensure that the true
equilibrium boiling point is measured, minimizing superheating effects.

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)

Given that the solubility of a-Amylcinnamaldehyde is greater than 10-2 g/L, the flask method
is the appropriate technique as outlined in OECD Guideline 105.[5][7][8]

Step-by-Step Methodology:

Sample Preparation: An excess amount of a-Amylcinnamaldehyde is added to a known
volume of distilled water in a flask.

o Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a
sufficient period to reach equilibrium (typically 24-48 hours).

e Phase Separation: The mixture is allowed to stand to permit the separation of the aqueous
phase from the excess undissolved a-Amylcinnamaldehyde. Centrifugation may be
employed to facilitate this separation.

e Analysis: A sample of the clear aqueous phase is carefully removed and the concentration of
o-Amylcinnamaldehyde is determined using a suitable analytical technique, such as Gas
Chromatography (GC) with Flame lonization Detection (FID).

Trustworthiness: This protocol is self-validating as the continued agitation until a consistent
concentration is measured in the aqueous phase confirms that equilibrium has been reached.
The use of a specific analytical method like GC-FID provides a quantifiable and reproducible
endpoint.
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Determination of the n-Octanol/Water Partition
Coefficient (logP) (OECD Guideline 117 - HPLC Method)

The octanol-water partition coefficient (logP) is a key indicator of a substance's lipophilicity and
its potential for bioaccumulation. The High-Performance Liquid Chromatography (HPLC)
method, as detailed in OECD Guideline 117, is a rapid and reliable approach for its
determination.[9][10]

Experimental Workflow: logP Determination (HPLC Method)

Grepare a series of reference compounds with known logP ValuesD

;

@nalyze the reference compounds and a-Amylcinnamaldehyde by reverse-phase HPLC]

l

@etermine the retention time for each compound]

l

Glot a calibration curve of logP versus the logarithm of the retention factor (log kD

l

Enterpolate the logP of a-Amylcinnamaldehyde from its log k value on the calibration curva

Click to download full resolution via product page
Caption: Workflow for logP Determination by HPLC.
Step-by-Step Methodology:

» Calibration: A series of reference compounds with well-established logP values are selected.
These standards are injected into a reverse-phase HPLC system.
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» Chromatographic Analysis: The retention times of the reference compounds and the test
substance (a-Amylcinnamaldehyde) are measured under isocratic elution conditions.

o Calculation of Retention Factor (k): The retention factor for each compound is calculated
using the formula: k = (tR - t0) / t0, where tR is the retention time of the compound and t0 is
the dead time.

o Calibration Curve: A linear regression of the logP of the reference compounds against their
corresponding log k values is performed to generate a calibration curve.

e logP Determination: The log k of a-Amylcinnamaldehyde is calculated from its retention
time, and its logP value is determined by interpolation from the calibration curve.

Expertise & Experience: The selection of appropriate reference compounds that bracket the
expected logP of the analyte is crucial for the accuracy of this method. The reverse-phase
HPLC setup mimics the partitioning behavior between a nonpolar stationary phase and a polar
mobile phase, providing a strong correlation with the octanol-water partitioning process.

Spectroscopic and Chromatographic
Characterization

Spectroscopic and chromatographic techniques are indispensable for the structural elucidation
and purity assessment of a-Amylcinnamaldehyde.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the cornerstone for the separation, identification, and quantification of volatile and
semi-volatile compounds like a-Amylcinnamaldehyde, particularly in complex matrices such
as cosmetic products.[3][11][12]

Typical GC-MS Parameters:

e Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 yum), is
commonly used.

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
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e Oven Temperature Program:
o Initial temperature: 70 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 280 °C.
o Final hold: 5 minutes at 280 °C.
« Injection: Splitless injection at 250 °C.
e MS Detector: Electron lonization (El) at 70 eV, with a mass scan range of 40-450 amu.
Expected Mass Spectrum Fragmentation:

The mass spectrum of a-Amylcinnamaldehyde is characterized by a molecular ion peak (M+)
at m/z 202. Key fragment ions arise from the cleavage of the alkyl chain and the phenyl group.
Common fragments include ions at m/z 131, 117, and 91.[2][13]

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.
The IR spectrum of a-Amylcinnamaldehyde will exhibit characteristic absorption bands.[2][14]

Table 3: Key IR Absorption Bands for a-Amylcinnamaldehyde

Wavenumber (cm~12) Vibration Functional Group
~3060-3030 C-H stretch Aromatic

~2955, 2870 C-H stretch Aliphatic (amyl group)
~2820, 2720 C-H stretch Aldehyde

~1680 C=0 stretch Conjugated Aldehyde
~1625 C=C stretch Alkene

~1600, 1495, 1450 C=C stretch Aromatic Ring
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Causality: The conjugation of the carbonyl group with the carbon-carbon double bond and the
phenyl ring lowers the C=0 stretching frequency compared to a saturated aldehyde. The two
distinct C-H stretching bands for the aldehyde proton are a hallmark of this functional group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy provides detailed information about the chemical environment of the
hydrogen atoms in the molecule, confirming its structure.[2][15]

Expected *H NMR Chemical Shifts (in CDCIs):

Aldehyde Proton (CHO): A singlet around & 9.7 ppm.

Aromatic Protons (CeHs): A multiplet in the region of & 7.3-7.6 ppm.

Vinylic Proton (=CH-): A singlet around & 7.2 ppm.

Amyl Chain Protons (-CHz- and -CHs): A series of multiplets between & 0.9 and 2.5 ppm.

Ultraviolet-Visible (UV-Vis) Spectroscopy (OECD
Guideline 101)

UV-Vis spectroscopy provides information about the electronic transitions within a molecule
and can be used to determine its potential for photodegradation.[16][17][18][19] The analysis,
following OECD Guideline 101, involves dissolving the compound in a transparent solvent
(e.g., ethanol or cyclohexane) and measuring its absorbance across the UV-Vis range (typically
200-800 nm). a-Amylcinnamaldehyde, with its extended conjugated system, is expected to
show strong absorbance in the UV region.

Conclusion

This technical guide has provided a comprehensive overview of the fundamental
physicochemical properties of a-Amylcinnamaldehyde, underpinned by established
experimental methodologies. By detailing not only the "what" but also the "why" behind the
analytical techniques, we aim to equip researchers and scientists with the necessary
knowledge to confidently work with and characterize this important fragrance ingredient. The
integration of standardized protocols, such as the OECD guidelines, ensures the generation of
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high-quality, reproducible data, which is the bedrock of scientific integrity and advancement in
the fields of chemistry, toxicology, and drug development.
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